Cas no 2060038-53-9 (3-tert-butyl-7-oxaspiro5.6dodec-9-ene)

• Product Name: 3-tert-butyl-7-oxaspiro5.6dodec-9-ene
• CAS No: 2060038-53-9
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• MDL: MFCD30488615
• CID: 5612985
• PubChem ID: 125452525
• Update Time: 2025-08-04

3-tert-butyl-7-oxaspiro5.6dodec-9-ene Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene
• EN300-330839
• 2060038-53-9
• 7-Oxaspiro[5.6]dodec-9-ene, 3-(1,1-dimethylethyl)-
• 3-tert-butyl-7-oxaspiro5.6dodec-9-ene

• MDL： MFCD30488615
• Inchi： 1S/C15H26O/c1-14(2,3)13-7-10-15(11-8-13)9-5-4-6-12-16-15/h4,6,13H,5,7-12H2,1-3H3
• InChI Key： HOKOEAVZXYDQPN-UHFFFAOYSA-N
• SMILES： O1CC=CCCC21CCC(C(C)(C)C)CC2

Computed Properties

• Exact Mass: 222.198365449g/mol
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 302.3±31.0 °C(Predicted)

Additional information on 3-tert-butyl-7-oxaspiro5.6dodec-9-ene

3-Tert-butyl-7-Oxaspiro[5.6]dodec-9-ene: A Comprehensive Overview

3-Tert-butyl-7-Oxaspiro[5.6]dodec-9-ene (CAS No: 2060038-53-9) is a complex organic compound with a unique spirocyclic structure, making it an interesting subject of study in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings joined at a single atom, in this case, an oxygen atom. The tert-butyl group attached to the structure adds significant steric bulk, influencing the compound's physical properties and reactivity.

The synthesis of 3-Tert-butyl-7-Oxaspiro[5.6]dodec-9-ene has been explored through various methodologies, including ring-closing metathesis and other cycloaddition reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. These developments have made it possible to scale up production for potential applications in pharmaceuticals and advanced materials.

One of the most intriguing aspects of this compound is its optical activity. Due to the presence of multiple stereogenic centers, 3-Tert-butyl-7-Oxaspiro[5.6]dodec-9-ene exists as several enantiomers, which can exhibit different biological activities. Researchers have been investigating its stereochemical properties to better understand its potential as a chiral catalyst or a building block in asymmetric synthesis.

Recent studies have also highlighted the thermal stability and mechanical properties of this compound, making it a candidate for high-performance polymers. Its spirocyclic structure contributes to its rigidity and resistance to thermal degradation, which are desirable traits in materials used in aerospace and electronics industries.

In terms of biological applications, 3-Tert-butyl-7-Oxaspiro[5.6]dodec-9-ene has shown promise as a lead compound in drug discovery. Its ability to interact with specific protein targets has been explored through computational modeling and in vitro assays. These studies suggest that it could be developed into a therapeutic agent for treating various diseases, including cancer and neurodegenerative disorders.

The environmental impact of 3-Tert-butyl-7-Oxaspiro[5.6]dodec-9